molecular formula C11H13NOS B8548550 4-Acetyl-2,3,4,5-tetrahydro-1,4-benzothiazepine

4-Acetyl-2,3,4,5-tetrahydro-1,4-benzothiazepine

Cat. No. B8548550
M. Wt: 207.29 g/mol
InChI Key: UREQFTSPNGUYSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Acetyl-2,3,4,5-tetrahydro-1,4-benzothiazepine is a useful research compound. Its molecular formula is C11H13NOS and its molecular weight is 207.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Acetyl-2,3,4,5-tetrahydro-1,4-benzothiazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Acetyl-2,3,4,5-tetrahydro-1,4-benzothiazepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H13NOS

Molecular Weight

207.29 g/mol

IUPAC Name

1-(3,5-dihydro-2H-1,4-benzothiazepin-4-yl)ethanone

InChI

InChI=1S/C11H13NOS/c1-9(13)12-6-7-14-11-5-3-2-4-10(11)8-12/h2-5H,6-8H2,1H3

InChI Key

UREQFTSPNGUYSJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCSC2=CC=CC=C2C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2,3,4,5-tetrahydro-1,4-benzothiazepine (5 g, 30.3 mmol) in dry dichloromethane (100 mL) was added triethylamine (5.06 mL, 36.3 mmol) at room temperature, followed by the dropwise addition of acetic anhydride (3.43 mL, 36.3 mmol) at 0° C. under nitrogen. The resulting solution was stirred for 1 hour whilst allowing the temperature to rise slowly to room temperature. The mixture was washed with brine (50 mL×2), dried over sodium sulfate, filtered and concentrated in vacuo to afford 6.28 g of product as yellow oil, which was used for next step without further purification.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.06 mL
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reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
3.43 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A solution of 2,3,4,5-tetrahydro-1,4-benzothiazepine (1.5 g, prepared as described in the first paragraph of Example 6 above) in acetic anhydride (15 ml) was stirred at room temperature for one hour. The reaction mixture was poured into ice and extracted with dichloromethane. The organic layer was dried and the solvent removed by evaporation to give 4-acetyl-2,3,4,5-tetrahydro-1,4-benzothiazepine [a compound known as a Friedel Crafts catalyst from Example 46 of EP 368063 (Bayer)]. The product was recrystallised from hexane. Yield 1.55 g (m.p. 69°-70° C.).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two

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